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Compound of Interest

Compound Name: G-744

Cat. No.: B607584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of R-744 (Carbon

Dioxide) as a natural refrigerant in cooling systems. The following sections detail its properties,

system architectures, experimental protocols for performance evaluation, and safety

considerations.

Introduction to R-744 (CO2) as a Refrigerant
Carbon dioxide (R-744) is a natural, non-toxic, non-flammable, and environmentally benign

refrigerant with a Global Warming Potential (GWP) of 1 and an Ozone Depletion Potential

(ODP) of 0. Its unique thermodynamic properties, particularly its low critical temperature and

high pressure, necessitate specialized system designs compared to conventional

hydrofluorocarbon (HFC) refrigerants. R-744 is a leading candidate for replacing high-GWP

HFCs in various applications, from commercial refrigeration to specialized cooling in scientific

and pharmaceutical settings.

Physicochemical and Thermodynamic Properties
The properties of R-744 are distinct from conventional refrigerants, most notably its high

operating pressures and low critical temperature of 31.1°C (87.9°F). Above this temperature, it

enters a supercritical state and does not condense at a constant temperature, a process that

occurs in a "gas cooler" rather than a traditional condenser.
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Table 1: Thermodynamic and Safety Properties of R-744 vs. Common HFCs

Property R-744 (CO2) R-134a R-404A

Molar Mass ( g/mol ) 44.01 102.03 97.6

Boiling Point at 1 atm

(°C)
-78.4 (Sublimation) -26.1 -46.5

Critical Temperature

(°C)
31.1 101.1 72.1

Critical Pressure

(MPa)
7.38 4.06 3.73

Ozone Depletion

Potential (ODP)
0 0 0

Global Warming

Potential (GWP, 100-

yr)

1 1430 3922

ASHRAE Safety

Classification
A1 A1 A1

Occupational

Exposure Limit (ppm,

8-hr TWA)

5,000 1,000 1,000

Source: Data compiled from various sources, including ASHRAE Standard 34.

Key Refrigeration Cycles & System Architectures
Due to its unique properties, R-744 is utilized in several system configurations. The two primary

cycles are the transcritical cycle and the cascade cycle.

Transcritical Cycle
When the ambient temperature is near or above R-744's critical point, the system operates in a

transcritical cycle. Heat rejection occurs in a gas cooler at a very high pressure and a variable
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temperature, as the CO2 is in a supercritical state. This is the most common cycle for R-744

systems in moderate to warm climates.
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Caption: Diagram of a single-stage R-744 transcritical refrigeration cycle.

Cascade Cycle
In a cascade system, two independent refrigeration circuits are thermally linked. R-744 is used

in the low-temperature (LT) stage, where its properties are highly favorable. The heat from the

R-744 condenser is absorbed by the evaporator of a high-temperature (HT) stage, which

typically uses a conventional refrigerant like ammonia (R-717) or a low-GWP HFC. This design

avoids the high pressures of the transcritical cycle and is extremely efficient for low-

temperature applications such as ultra-low temperature (ULT) freezers.
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To cite this document: BenchChem. [Application Notes and Protocols for R-744 (CO2) in
Cooling Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607584#using-r-744-as-a-natural-refrigerant-in-
cooling-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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